Cas no 941870-55-9 (2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide)

2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide is a synthetic organic compound featuring a naphthalene core linked to a morpholine moiety via an ethylacetamide bridge, with a 4-methylphenoxy substituent. This structure imparts potential pharmacological relevance, particularly in targeting specific receptor interactions due to its hybrid aromatic and heterocyclic framework. The compound's design combines lipophilic (naphthalene) and polar (morpholine) components, enhancing solubility and bioavailability. Its modular architecture allows for derivatization, making it a versatile intermediate in medicinal chemistry research. Preliminary studies suggest utility in CNS or enzyme modulation, though further characterization is required. The compound is typically supplied as a high-purity solid, suitable for experimental applications.

2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide structure

941870-55-9 structure

Product Name:2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide

CAS No:941870-55-9

MF:C₂₅H₂₈N₂O₃

MW:404.501426696777

CID:5460940

Update Time:2025-05-20

2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-morpholino-2-(naphthalen-1-yl)ethyl)-2-(p-tolyloxy)acetamide
- 2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide
- VU0504487-1
- 2-(4-methylphenoxy)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)acetamide
- 2-(4-Methylphenoxy)-N-[2-(4-morpholinyl)-2-(1-naphthalenyl)ethyl]acetamide
- 2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide
- Inchi： 1S/C25H28N2O3/c1-19-9-11-21(12-10-19)30-18-25(28)26-17-24(27-13-15-29-16-14-27)23-8-4-6-20-5-2-3-7-22(20)23/h2-12,24H,13-18H2,1H3,(H,26,28)
- InChI Key： YCPPJGZRBOSGGY-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)C(CNC(COC1C=CC(C)=CC=1)=O)C1=CC=CC2C=CC=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 529
XLogP3: 4
Topological Polar Surface Area: 50.8

2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2880-1437-2μmol	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	2μl	$57.0	2023-05-01
Life Chemicals	F2880-1437-5μmol	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	5μl	$63.0	2023-05-01
Life Chemicals	F2880-1437-10μmol	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	10μl	$69.0	2023-05-01
Life Chemicals	F2880-1437-20μmol	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	20μl	$79.0	2023-05-01
Life Chemicals	F2880-1437-1mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	1mg	$54.0	2023-05-01
Life Chemicals	F2880-1437-2mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	2mg	$59.0	2023-05-01
Life Chemicals	F2880-1437-3mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	3mg	$63.0	2023-05-01
Life Chemicals	F2880-1437-4mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	4mg	$66.0	2023-05-01
Life Chemicals	F2880-1437-5mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	5mg	$69.0	2023-05-01
Life Chemicals	F2880-1437-10mg	2-(4-methylphenoxy)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]acetamide	941870-55-9	90%+	10mg	$79.0	2023-05-01

2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Additional information on 2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide

Compound CAS No. 941870-55-9: 2-(4-Methylphenoxy)-N-2-(Morpholin-4-yl)-2-(Naphthalen-1-yl)EthylAcetamide

The compound with CAS No. 941870-55-9, known as 2-(4-methylphenoxy)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylacetamide, is a complex organic molecule with potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a morpholine ring, a naphthalene group, and a 4-methylphenoxy substituent, all connected through an ethyl chain and an acetamide functional group.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with biological targets such as enzymes and receptors. The morpholine moiety, in particular, is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties such as solubility and bioavailability. The presence of the naphthalene group adds aromaticity and potential π-interactions, which can enhance the molecule's stability and binding affinity.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have been exploring the role of similar structures in modulating cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, the acetamide functional group may play a role in enzyme inhibition, a critical mechanism in drug action.

Moreover, the 4-methylphenoxy substituent introduces electron-donating effects, which could influence the molecule's electronic properties and reactivity. This feature makes it a promising candidate for further investigation into its role as a lead compound in drug discovery programs.

In terms of synthesis, this compound likely requires a multi-step approach involving coupling reactions and possibly Friedel-Crafts alkylation or acylation steps to introduce the various substituents. The synthesis pathway would need to carefully control regioselectivity to ensure the correct placement of each functional group.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the synthesized product matches the intended design.

Looking ahead, future research on this compound could explore its pharmacokinetic profile, toxicity, and efficacy in preclinical models. Understanding these parameters will be crucial for determining its suitability as a therapeutic agent or for other industrial applications.